4-Methyl-1H-imidazole-2-carbonitrile
Overview
Description
4-Methyl-1H-imidazole-2-carbonitrile (4-MICA) is an organic compound belonging to the class of imidazole-2-carbonitriles. It is a colorless, odorless solid that has a wide range of applications in the fields of chemistry and biochemistry. 4-MICA is a key component of many synthetic processes, as well as a biologically active compound with potential therapeutic applications.
Scientific Research Applications
Medicinal Chemistry
4-Methyl-1H-imidazole-2-carbonitrile: is a valuable building block in medicinal chemistry due to its imidazole ring, which is a core structure in many therapeutic agents . It has been utilized in the synthesis of compounds with a wide range of biological activities, including antibacterial, antifungal, and antiviral properties. Its derivatives are found in drugs like metronidazole and azathioprine, which are used to treat infections and autoimmune diseases, respectively.
Agriculture
In the agricultural sector, imidazole derivatives serve as antifungal and antimicrobial agents, protecting crops from various diseases . The chemical’s ability to integrate into compounds that inhibit the growth of harmful organisms makes it an essential component in the development of new agrochemicals.
Material Science
4-Methyl-1H-imidazole-2-carbonitrile: contributes to material science by acting as a precursor in the synthesis of advanced materials . Its incorporation into polymers and coatings can enhance the properties of materials, such as thermal stability and chemical resistance, which are crucial for industrial applications.
Environmental Applications
The antimicrobial properties of imidazole derivatives also make them candidates for environmental applications, such as water treatment and pollution control . They can potentially be used to degrade toxic substances and purify water sources, thereby reducing environmental contamination.
Biochemistry Research
In biochemistry, 4-Methyl-1H-imidazole-2-carbonitrile is used in the study of enzyme inhibition and metabolic pathways . It helps in understanding the biochemical processes within living organisms and can lead to the discovery of new treatments for metabolic disorders.
Pharmacy
Pharmacy research utilizes 4-Methyl-1H-imidazole-2-carbonitrile to develop new formulations and drug delivery systems . Its role in enhancing the solubility and stability of pharmaceuticals is vital for creating more effective and safer medications.
properties
IUPAC Name |
5-methyl-1H-imidazole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3/c1-4-3-7-5(2-6)8-4/h3H,1H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMSBRGXJBHXFMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30341256 |
Source
|
| Record name | 4-Methyl-1H-imidazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30341256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
107.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-1H-imidazole-2-carbonitrile | |
CAS RN |
70631-95-7 |
Source
|
| Record name | 4-Methyl-1H-imidazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30341256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methyl-1H-imidazole-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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